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In the landscape of medicinal chemistry and materials science, the strategic incorporation of
fluorine atoms into organic scaffolds is a proven method for modulating molecular properties.
The gem-difluoro motif, particularly on a cyclohexane ring, is of significant interest as it imparts
a unique combination of steric and electronic effects. Methyl 4,4-
difluorocyclohexanecarboxylate is a key building block that provides this valuable moiety.
The difluoro group can enhance metabolic stability by blocking potential sites of oxidation, alter
lipophilicity (logP) to improve cell permeability, and influence the conformational preferences of
the cyclohexane ring, thereby affecting binding affinity to biological targets.[1][2] This guide
offers an in-depth exploration of the core physical properties of Methyl 4,4-
difluorocyclohexanecarboxylate, providing researchers, scientists, and drug development
professionals with the technical data and procedural knowledge essential for its effective
application.

Section 1: Chemical Identity and Structural Insights

A precise understanding of a compound's identity is the foundation of all subsequent research.
Methyl 4,4-difluorocyclohexanecarboxylate is a colorless to pale yellow liquid at room
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temperature, soluble in common organic solvents.[3][4]

IUPAC Name: Methyl 4,4-difluorocyclohexane-1-carboxylate

Synonyms: 4,4-Difluoro-cyclohexanecarboxylic acid methyl ester, Methyl 4,4-
difluorocyclohexylcarboxylate[4]

Molecular Formula: CsH12F202[1][3]

Molecular Weight: 178.18 g/mol [1][2][3]

Primary CAS Number: 121629-14-9[1][2][3]

o Note: The CAS number 882855-71-2 is also frequently associated with this compound in
various chemical databases and appears to refer to the same substance.[5] For clarity and
consistency, this guide will primarily reference CAS 121629-14-9.

The structure is characterized by a cyclohexane ring with two fluorine atoms geminally
substituted at the 4-position and a methyl ester group at the 1-position. The powerful electron-
withdrawing nature of the fluorine atoms significantly influences the molecule's electronic
distribution and polarity, while the ester group provides a reactive handle for further synthetic
transformations.

Section 2: Physicochemical Properties

The physical properties of a compound dictate its behavior in both reactive and biological
systems. The data below has been consolidated from multiple sources. Minor variations in
reported values can arise from different experimental conditions or prediction algorithms.
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Property Value Source(s)

Appearance Colorless to pale yellow liquid [3114]

Boiling Point 181.8 - 182 °C at 760 mmHg [11[3][5][6]

195.3°C

Density 1.13 g/cm3 [11[3]

Refractive Index (n20/D) 1.412 [5]

Flash Point 62.4 °C [11[3]

LogP (Octanol/Water) 1.98 [1]

1.32 [5]

Hydrogen Bond Donors 0 [1]

Hydrogen Bond Acceptors 2 [1]

Solubility Soluble in common organic (4]
solvents

Discussion of Properties:

e Boiling Point: The relatively high boiling point is consistent with its molecular weight and
polarity. This property is critical for purification via distillation, allowing for separation from
lower-boiling starting materials or solvents.

e LogP: The patrtition coefficient (LogP) is a measure of lipophilicity. The reported values
indicate that the compound is moderately lipophilic. This is a key parameter in drug design,
as it affects absorption, distribution, metabolism, and excretion (ADME) properties. The
discrepancy in LogP values likely stems from the use of different computational prediction
models, highlighting the importance of experimental validation for critical projects.

o Refractive Index: This is a unique physical constant for a pure compound, useful for rapid
identity and purity checks.

Section 3: Synthesis and Purification
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Methyl 4,4-difluorocyclohexanecarboxylate is most commonly synthesized via the Fischer
esterification of its corresponding carboxylic acid precursor. This is a classic, acid-catalyzed
equilibrium reaction.

4,4-Difluorocyclohexane-
carboxylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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